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WENZEL LH 65 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) regarding the environmental factors that can influence the measurement accuracy of
the WENZEL LH 65 Coordinate Measuring Machine (CMM).

Troubleshooting Guide

This guide provides solutions to common issues related to measurement accuracy.
Issue: My WENZEL LH 65 is producing inconsistent or inaccurate measurements.

e Question 1: Have you checked the environmental conditions of the measuring room?

o Answer: The accuracy of the WENZEL LH 65 is highly dependent on its operating
environment.[1][2] Fluctuations in temperature, humidity, and the presence of vibrations
can all lead to measurement errors.[3][4] It is crucial to ensure that the environmental
conditions are stable and within the manufacturer's specified limits.

e Question 2: How can | determine if temperature is affecting my measurement accuracy?

o Answer: Temperature changes are a primary source of measurement errors in CMMs.[1]
[3] Both the machine and the workpiece can expand or contract with temperature
fluctuations, leading to inaccuracies.[3]
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» Verify Room Temperature: Check that the ambient room temperature is stable and
within the recommended range of 18°C to 22°C (64.4°F to 71.6°F).[5] For optimal
accuracy, the temperature should be maintained at 20°C = 1 K.[6]

= Monitor Temperature Gradients: Significant temperature changes over short periods or
across the machine's volume can cause distortion. The permitted temperature gradients
for the WENZEL LH 65 are:

» 1 K/h (Kelvin per hour)[5]
» 1 K/m (Kelvin per meter)[5]
» 2 K/d (Kelvin per day)[5]

» Acclimatization: Ensure that both the workpiece and the CMM have had sufficient time
to acclimatize to the ambient temperature of the inspection room.[3] A sudden change in
temperature, for instance, by bringing a workpiece from a colder or warmer area, will
require a stabilization period.

» Temperature Compensation: The WENZEL LH 65 Premium and Premium-Select
models are equipped with automatic temperature compensation.[7][8] Ensure this
feature is enabled and functioning correctly. The standard model has manual
temperature compensation.[7]

e Question 3: Could vibrations be the cause of my measurement inaccuracies?

o Answer: Yes, vibrations from nearby machinery, foot traffic, or even the building itself can
significantly distort measurement readings.[3]

» |solate the CMM: If possible, locate the WENZEL LH 65 in an area with minimal foot
traffic and away from heavy machinery.

» Vibration Damping: The WENZEL LH 65 can be equipped with an active pneumatic
vibration damping system, which is standard on Premium and Premium-Select models.
[8][9][10] Verify that this system is active and operating correctly. For the standard
model, consider retrofitting an active damping system if vibrations are a persistent
issue.[11]
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e Question 4: What role does humidity play in measurement accuracy?

o Answer: High humidity can lead to condensation on machine components and workpieces,
which can affect sensitive electronic and mechanical parts and potentially cause corrosion.
[3] The recommended relative humidity range for the WENZEL LH 65 is 40% to 70%.[6]
[12] If the humidity is outside this range, use a dehumidifier or humidifier to bring it within
specification.

e Question 5: Can air quality impact my results?

o Answer: Yes, dust and other airborne particulates can settle on the measuring stylus and
the workpiece, leading to erroneous measurements.

= Clean Environment: Maintain a clean, dust-free environment in the CMM room.

= Air Filtration: The use of a high-quality air filtration system is recommended to minimize
airborne contaminants.[3] The compressed air supply for the air bearings must be pre-
filtered and meet ISO 8573-1 Class 4 quality or better.[9][13]

Frequently Asked Questions (FAQs)

What are the ideal environmental conditions for the WENZEL LH 65?

For optimal performance and accuracy, the following environmental conditions should be
maintained:

Operating Temperature: 15°C to 30°C.[9][13]

o Temperature Range for MPEE (Maximum Permissible Error): 20°C £ 1 K, with gradients of
no more than 0.5 K/h, 0.5 K/m, and 1 K/d.[6] A wider range of 20°C £ 2 K is also specified
with slightly larger allowed gradients.[5][6]

o Relative Humidity: 40% to 70%.[6][12]

 Vibrations: The machine should be isolated from external vibrations. Active pneumatic
vibration damping is available.[10][11]
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 Air Quality: The room should be clean and dust-free, and the compressed air supply must be
filtered.[3][9][13]

How does temperature affect the granite components of the WENZEL LH 65?

The WENZEL LH 65 is constructed with granite components for all axes (base plate, cross-
beam, and sleeve).[10][14][15] Granite is chosen for its low thermal expansion and excellent
long-term stability.[14][15] Using the same material for all axes ensures a homogeneous
thermal behavior, which helps to maintain the machine's intrinsic accuracy during temperature
changes.[10][14][15]

What is the difference between manual and automatic temperature compensation?

The standard WENZEL LH 65 model comes with manual temperature compensation, where
the operator must measure and input the temperature of the workpiece and machine into the
software.[6][7] The Premium and Premium-Select models feature automatic temperature
compensation, which uses sensors on the machine's axes and the workpiece to continuously
and automatically correct for thermal effects.[6][7][8]

How can | protect the machine from dust and other contaminants?

The X and Y guideways of the WENZEL LH 65 are protected by bellows to prevent
contamination from dust and dirt.[8][9][10] It is also crucial to maintain a clean measuring room
and ensure the compressed air supply is properly filtered.[3][9]

Environmental and Operational Specifications

The following table summarizes the key environmental and operational parameters for the
WENZEL LH 65.
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Parameter

Specification

Notes

Operating Temperature

15°C to 30°C

General operating range.[9]
[13]

Temperature for MPEE

20°C+1K

For highest accuracy.[6]

20°C+ 2K

For standard accuracy.[5][6]

Temperature Gradient (High

Accuracy)

AT: 0.5 K/h, 0.5 K/m, 1 K/d

Per hour, per meter, and per
day.[6]

Temperature Gradient
(Standard)

AT: 1 K/h, 1 K/m, 2 K/d

Per hour, per meter, and per
day.[5][6]

Relative Humidity

40% to 70%

Non-condensing.[6][12]

Compressed Air Supply

6-10 bar

Compressed Air Quality

ISO 8573-1: Class 4 or better

Pre-filtered.[9][13]

Vibration Damping

Elastomer (Standard), Active

Pneumatic (Optional/Premium)

[61111]

Experimental Protocols

Protocol: Thermal Influence Study on Measurement Accuracy

Objective: To quantify the effect of temperature variations on the measurement accuracy of a

calibrated artifact.

Materials:

e WENZEL LH 65 CMM

o Calibrated gauge block or ball bar of a known length

o Temperature sensors for ambient and workpiece temperature monitoring

Methodology:
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¢ Baseline Measurement:

(¢]

Place the calibrated artifact in the measuring room and allow it to acclimatize for at least
24 hours.

o Ensure the room temperature is stable at the ideal 20°C.

o Perform a series of 10 measurements of the artifact's critical dimension (e.g., length of the
gauge block).

o Record the ambient and workpiece temperatures for each measurement.

o Calculate the mean and standard deviation of the measurements. This will serve as your
baseline.

e Induced Temperature Variation:

o Increase the ambient temperature of the measuring room by a controlled amount (e.g.,
2°C).

o Allow the CMM and the artifact to stabilize at the new temperature for a minimum of 4
hours. Monitor the workpiece temperature to ensure it has stabilized.

o Repeat the series of 10 measurements, recording the ambient and workpiece
temperatures for each.

o Data Analysis:

o Calculate the mean and standard deviation of the measurements at the elevated
temperature.

o Compare the mean measurement value to the baseline value and the calibrated value of
the artifact.

o The difference between the measured mean and the calibrated value represents the
measurement error induced by the temperature change.

e Reporting:
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o Document the temperature conditions and the corresponding measurement errors.

o This data can be used to establish practical operating limits for your specific application
and to understand the importance of temperature stability.

Visualizations
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Caption: Troubleshooting workflow for CMM measurement inaccuracy.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b15574051?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Environmental Factors

Air Quality
(Dust, Oil) ~— Physical Effects on CMM & Part

Corrosion &

Measurement Outcome

Humidity Surface Contamination
. . Probe & Sensor ETEEEEE
Vibration Instabilit Measurement
y Uncertainty
Temperature Thermal Expansion/
Fluctuations Contraction

Click to download full resolution via product page

Caption: Key environmental factors affecting CMM accuracy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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